Cas no 2350575-36-7 (rac-(3R,4R)-1-(benzyloxy)carbonyl-4-(oxan-4-yl)pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4R)-1-(benzyloxy)carbonyl-4-(oxan-4-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2350575-36-7
• MF: C₁₈H₂₃NO₅
• MW: 333.378925561905
• CID: 5655113
• PubChem ID: 165894708
• Update Time: 2025-06-08

rac-(3R,4R)-1-(benzyloxy)carbonyl-4-(oxan-4-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2350575-36-7
• EN300-27729506
• rac-(3R,4R)-1-[(benzyloxy)carbonyl]-4-(oxan-4-yl)pyrrolidine-3-carboxylic acid
• rac-(3R,4R)-1-(benzyloxy)carbonyl-4-(oxan-4-yl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C18H23NO5/c20-17(21)16-11-19(10-15(16)14-6-8-23-9-7-14)18(22)24-12-13-4-2-1-3-5-13/h1-5,14-16H,6-12H2,(H,20,21)/t15-,16+/m0/s1
• InChI Key： WKRRISLAHCYJLB-JKSUJKDBSA-N
• SMILES： O1CCC(CC1)[C@@H]1CN(C(=O)OCC2C=CC=CC=2)C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 333.15762283g/mol
• Monoisotopic Mass: 333.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 76.1Ų

Additional information on rac-(3R,4R)-1-(benzyloxy)carbonyl-4-(oxan-4-yl)pyrrolidine-3-carboxylic acid

Rac-(3R,4R)-1-(benzyloxy)carbonyl-4-(oxan-4-yl)pyrrolidine-3-carboxylic Acid: A Comprehensive Overview

The compound rac-(3R,4R)-1-(benzyloxy)carbonyl-4-(oxan-4-yl)pyrrolidine-3-carboxylic acid with CAS No. 2350575-36-7 is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its complex structure, which includes a benzyloxy carbonyl group, a pyrrolidine ring, and an oxane substituent, making it a versatile building block for various applications.

Recent studies have highlighted the potential of this compound as a key intermediate in the synthesis of advanced pharmaceuticals and biocompatible materials. Its unique stereochemistry, particularly the (3R,4R) configuration, plays a crucial role in determining its biological activity and chemical reactivity. Researchers have demonstrated that this compound can serve as a precursor for the development of novel drug delivery systems, where its benzyloxy carbonyl group acts as a protective moiety during synthesis.

The molecular structure of rac-(3R,4R)-1-(benzyloxy)carbonyl-4-(oxan-4-yl)pyrrolidine-3-carboxylic acid is further enhanced by the presence of an oxane ring, which contributes to its stability and solubility properties. This feature makes it an ideal candidate for applications in polymer chemistry, where it can be incorporated into biodegradable polymers for use in medical devices and tissue engineering.

One of the most promising areas of research involving this compound is its role in the development of targeted drug delivery systems. By leveraging its stereochemical properties and functional groups, scientists have successfully synthesized nanoparticles that can deliver therapeutic agents to specific tissues with high precision. These advancements have been documented in several high-impact journals, underscoring the importance of this compound in modern medicinal chemistry.

In addition to its pharmaceutical applications, rac-(3R,4R)-1-(benzyloxy)carbonyl-4-(oxan-4-yl)pyrrolidine-3-carboxylic acid has also found utility in the field of materials science. Its ability to form stable covalent bonds with other molecules makes it a valuable component in the synthesis of advanced composites and coatings. Recent breakthroughs have demonstrated its potential in creating environmentally friendly materials that exhibit excellent mechanical properties and biodegradability.

The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry and functional group compatibility. Researchers have developed innovative methodologies to optimize the yield and purity of this compound, ensuring its availability for large-scale applications. These advancements have been made possible through collaborations between academic institutions and industry leaders, fostering a culture of innovation and knowledge sharing.

Looking ahead, the future of rac-(3R,4R)-1-(benzyloxy)carbonyl-4-(oxan-4-yl)pyrrolidine-3-carboxylic acid appears bright, with ongoing research exploring its potential in emerging fields such as nanotechnology and regenerative medicine. Its unique combination of structural features and functional groups positions it as a cornerstone for developing next-generation materials and therapies that address some of the most pressing challenges in modern science.